Cas no 106116-34-1 (1H-Pyrrole-2-carbonylchloride, 5-chloro-1-methyl-)

• Product Name: 1H-Pyrrole-2-carbonylchloride, 5-chloro-1-methyl-
• CAS No: 106116-34-1
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• CID: 127005
• PubChem ID: 45081502
• Update Time: 2025-04-18

1H-Pyrrole-2-carbonylchloride, 5-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonylchloride, 5-chloro-1-methyl-
• 1H-Pyrrole-2-carbonyl chloride, 5-chloro-1-methyl- (9CI)
• 5-chloro-1-methylpyrrole-2-carbonyl chloride
• 5-Chloro-1-methyl-1H-pyrrole-2-carbonyl chloride
• DTXSID20664648
• 106116-34-1
• SCHEMBL17296431

• Inchi： 1S/C6H5Cl2NO/c1-9-4(6(8)10)2-3-5(9)7/h2-3H,1H3
• InChI Key： GEYKYNIXMKFAOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)N1C

Computed Properties

• Exact Mass: 176.97495
• Monoisotopic Mass: 176.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 22
• LogP: 2.05750